Cas no 89709-95-5 (4-Pentenoic acid, 2,5-diethoxy-, ethyl ester)
89709-95-5 structure
Product Name:4-Pentenoic acid, 2,5-diethoxy-, ethyl ester
CAS No:89709-95-5
MF:C11H20O4
MW:216.274104118347
CID:591805
PubChem ID:71325770
Update Time:2025-04-19
4-Pentenoic acid, 2,5-diethoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentenoic acid, 2,5-diethoxy-, ethyl ester
- ethyl 2,5-diethoxypent-4-enoate
- DTXSID00755048
- 89709-95-5
-
- Inchi: 1S/C11H20O4/c1-4-13-9-7-8-10(14-5-2)11(12)15-6-3/h7,9-10H,4-6,8H2,1-3H3
- InChI Key: XTWBFHBMFVWBPB-UHFFFAOYSA-N
- SMILES: O(CC)C(C(=O)OCC)CC=COCC
Computed Properties
- Exact Mass: 216.13615911g/mol
- Monoisotopic Mass: 216.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 44.8Ų
4-Pentenoic acid, 2,5-diethoxy-, ethyl ester Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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